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A Comparative Analysis of Demeton-S-Methyl
Toxicity in Non-Target Organisms
Demeton-S-methyl is a highly toxic organophosphate insecticide that has been used to control

a variety of sucking insects in agriculture.[1][2] Its mode of action, like other organophosphates,

is the inhibition of the acetylcholinesterase (AChE) enzyme, which is critical for nerve function

in insects, birds, and mammals.[3][4] While effective against pests, its broad-spectrum activity

poses a significant risk to non-target organisms, including beneficial insects, aquatic life, birds,

and soil fauna. This guide provides a quantitative comparison of demeton-s-methyl's toxicity

across various non-target species, supported by experimental data and methodologies.

Mechanism of Toxicity: Acetylcholinesterase Inhibition
The primary mechanism of demeton-s-methyl toxicity involves the irreversible inhibition of the

enzyme acetylcholinesterase (AChE).[5] In a healthy nervous system, the neurotransmitter

acetylcholine is released into the synapse to transmit a nerve impulse and is then broken down

by AChE to terminate the signal. Demeton-s-methyl phosphorylates the active site of AChE,

rendering it non-functional. This leads to an accumulation of acetylcholine in the synapse,

causing continuous nerve stimulation, which results in a range of symptoms from tremors and

lack of coordination to paralysis and death.[3][5]
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Caption: Signaling pathway of acetylcholinesterase (AChE) inhibition by demeton-s-methyl.

Quantitative Toxicity Data
The toxicity of demeton-s-methyl is typically quantified using metrics such as the median lethal

dose (LD50) and the median lethal concentration (LC50). The LD50 is the dose required to kill

50% of a test population and is expressed in milligrams of substance per kilogram of body

weight (mg/kg). The LC50 is the concentration in a medium (like water or soil) that kills 50% of

a test population over a specific duration and is expressed in micrograms per liter (µg/L),

milligrams per liter (mg/L), or milligrams per kilogram (mg/kg).

Toxicity to Aquatic Organisms
Demeton-s-methyl exhibits moderate to high toxicity to a wide range of aquatic life. Aquatic

invertebrates are particularly sensitive.[6]
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Species Type
Endpoint
(Duration)

Value Reference(s)

Oncorhynchus

mykiss (Rainbow

Trout)

Freshwater Fish LC50 (96 h) 150 - 590 µg/L [6][7]

Lepomis

macrochirus

(Bluegill)

Freshwater Fish LC50 (96 h) 40 - 130 µg/L [7]

Pimephales

promelas

(Fathead

Minnow)

Freshwater Fish LC50 (96 h)
3,600 - 16,000

µg/L
[7]

Ictalurus

punctatus

(Channel

Catfish)

Freshwater Fish LC50 (96 h)
3,600 - 16,000

µg/L
[7]

Carp Freshwater Fish LC50 (96 h) ~40,000 µg/L [6]

Leistomus

xanthurus (Spot)
Marine Fish LC50 (48 h) 320 - 550 µg/L [7]

Ceriodaphnia

dubia

Freshwater

Invertebrate
LC50 10 - 80 µg/L [7]

Various Aquatic

Invertebrates

Aquatic

Invertebrate
LC50 4 - 1,300 µg/L [6]

Freshwater

Snails

Freshwater

Mollusc
LC50 (48 h)

2,800 - 35,000

µg/L
[3]

Green Algae Algae EC50 (96 h)
8,000 - 37,000

µg/L
[6]

Toxicity to Terrestrial Organisms
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Demeton-s-methyl is highly toxic to many terrestrial non-target species, especially birds and

beneficial insects like bees.

Species Type
Endpoint
(Route)

Value Reference(s)

Coturnix japonica

(Japanese Quail)
Bird LD50 (Oral) 10 - 50 mg/kg [2][6]

Passer

domesticus

(House Sparrow)

Bird LD50 (Oral) 9.52 mg/kg [8]

Canary Bird LD50 (Oral) 10 - 50 mg/kg [6]

Honey Bee Insect LD50 (Oral) 0.21 µ g/bee [6]

Honey Bee Insect LD50 (Contact) 0.6 µ g/bee [6]

Earthworm Annelid
LC50 (14-day, in

soil)
66 mg/kg [6]

Experimental Protocols
Standardized testing guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD) or the U.S. Environmental Protection Agency (EPA), are

typically followed to assess the toxicity of pesticides to non-target organisms.[9][10] While

specific protocols for each cited study are not detailed in the available literature, a generalized

workflow for acute toxicity testing can be described.

Generalized Protocol for Acute Aquatic Toxicity Testing
(e.g., Fish LC50)

Test Organism Acclimation: Healthy, disease-free fish of a recommended species (e.g.,

Rainbow Trout) are acclimated to laboratory conditions (temperature, pH, water hardness)

for at least one week.[10]

Test Substance Preparation: A stock solution of demeton-s-methyl is prepared. A series of

test concentrations are made by diluting the stock solution with control water.
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Exposure: Fish are randomly assigned to test chambers containing different concentrations

of the pesticide, plus a control group with no pesticide. Typically, a 96-hour exposure period

is used.[10]

Observation: Mortalities and any sublethal effects (e.g., loss of equilibrium, abnormal

swimming) are recorded at specific intervals (e.g., 24, 48, 72, and 96 hours).[10]

Data Analysis: The mortality data is analyzed using statistical methods, such as probit

analysis, to calculate the LC50 value and its 95% confidence intervals.[11]
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Caption: Generalized experimental workflow for ecotoxicity studies.

Conclusion
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The compiled data clearly demonstrates that demeton-s-methyl is highly toxic to a wide array of

non-target organisms. Aquatic invertebrates and bees are exceptionally vulnerable, with toxic

effects observed at very low concentrations.[6] Birds also exhibit high sensitivity to acute oral

exposure.[2][6] While less toxic to fish and earthworms in comparison to bees, the effective

concentrations are still within ranges that could be found in environments following agricultural

application. Due to its high toxicity and potential for environmental harm, the use of demeton-s-

methyl has been banned or restricted in many parts of the world.[1][12] This comparative guide

underscores the importance of considering the broad ecological impact of pesticides and the

need for developing safer alternatives for pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221346#quantitative-comparison-of-demeton-s-
methyl-toxicity-to-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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